Cas no 2743656-86-0 (trans-3-tert-Butoxy-cyclohexylamine)

• Product Name: trans-3-tert-Butoxy-cyclohexylamine
• CAS No: 2743656-86-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5891947
• Update Time: 2025-11-06

trans-3-tert-Butoxy-cyclohexylamine Chemical and Physical Properties

Names and Identifiers

• trans-3-tert-Butoxy-cyclohexylamine
• Cyclohexanamine, 3-(1,1-dimethylethoxy)-, (1R,3R)-rel-

• Inchi： 1S/C10H21NO/c1-10(2,3)12-9-6-4-5-8(11)7-9/h8-9H,4-7,11H2,1-3H3/t8-,9-/m1/s1
• InChI Key： QACQAAPXDRKMNZ-RKDXNWHRSA-N
• SMILES： [C@@H]1(N)CCC[C@@H](OC(C)(C)C)C1

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 225.3±33.0 °C(Predicted)
• pka: 10.19±0.70(Predicted)

Additional information on trans-3-tert-Butoxy-cyclohexylamine

Professional Introduction to trans-3-tert-Butoxy-cyclohexylamine (CAS No. 2743656-86-0)

trans-3-tert-Butoxy-cyclohexylamine, identified by the CAS number 2743656-86-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amine derivatives and has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a bulky tert-butyl group and a cyclohexyl ring in its molecular structure imparts distinct physicochemical characteristics, making it a valuable candidate for various biochemical interactions.

The molecular structure of trans-3-tert-Butoxy-cyclohexylamine consists of a cyclohexane ring substituted with a hydroxyl group at the 3-position and an amine group at the 1-position. The introduction of the tert-butyl group enhances the steric hindrance around the amine functionality, which can be strategically exploited in designing molecules with improved pharmacokinetic profiles. This steric bulk can influence both the solubility and metabolic stability of the compound, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in amine derivatives as pharmacophores due to their ability to interact with biological targets such as enzymes and receptors. The trans configuration of the cyclohexane ring in trans-3-tert-Butoxy-cyclohexylamine contributes to its conformational stability, which is often a desirable property in drug candidates. This stability can prevent unwanted side reactions and enhance the compound's binding affinity to biological targets.

One of the most compelling aspects of trans-3-tert-Butoxy-cyclohexylamine is its potential application in the development of central nervous system (CNS) drugs. The amine group can serve as a hydrogen bond acceptor or donor, facilitating interactions with neurotransmitter receptors. Additionally, the butoxy substituent can improve blood-brain barrier penetration, a critical factor for many CNS therapeutics. Recent studies have suggested that compounds with similar structural motifs may exhibit properties that make them effective in treating neurological disorders.

Furthermore, research has explored the use of trans-3-tert-Butoxy-cyclohexylamine as an intermediate in synthesizing more complex molecules. Its unique reactivity allows for further functionalization, enabling chemists to create novel derivatives with tailored properties. For instance, modifications at the amine or hydroxyl positions can lead to compounds with enhanced binding affinity or altered metabolic profiles.

The synthesis of trans-3-tert-Butoxy-cyclohexylamine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a cyclohexanol derivative, followed by selective protection and deprotection steps to introduce the desired substituents. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, are often employed to achieve high yields and purity.

In terms of pharmacological activity, preliminary studies on trans-3-tert-Butoxy-cyclohexylamine have revealed promising results in several therapeutic areas. Its structural similarity to known bioactive compounds suggests potential applications in anti-inflammatory, analgesic, and even anticancer therapies. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for developing next-generation pharmaceuticals.

The compound's solubility profile is another area of interest. While the bulky tert-butyl group can reduce water solubility, it also enhances lipophilicity, which can be advantageous for certain drug formulations. Researchers are exploring methods to optimize solubility while maintaining pharmacological efficacy, such as using prodrugs or co-solvents.

From a regulatory perspective, trans-3-tert-Butoxy-cyclohexylamine must meet stringent quality standards before it can be considered for clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to ensure purity and consistency. Compliance with Good Manufacturing Practices (GMP) is essential to guarantee that pharmaceutical products derived from this compound are safe and effective.

The future prospects for trans-3-tert-Butoxy-cyclohexylamine are promising, with ongoing research aimed at uncovering new applications and improving its synthetic pathways. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to novel therapeutics that address unmet medical needs.